Cas no 1213210-76-4 ((R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-amine hydrochloride)

• Product Name: (R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-amine hydrochloride
• CAS No: 1213210-76-4
• MF: C₇H₉Cl₂FN₂
• MW: 211.064162969589
• MDL: MFCD32067267
• CID: 4782123
• Update Time: 2025-06-07

(R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-amine hydrochloride

• MDL： MFCD32067267
• Inchi： 1S/C7H8ClFN2.ClH/c1-4(10)5-2-6(9)7(8)11-3-5;/h2-4H,10H2,1H3;1H/t4-;/m1./s1
• InChI Key： GVPGGMGCTBEGPF-PGMHMLKASA-N
• SMILES： ClC1=C(C=C(C=N1)[C@@H](C)N)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 38.9

Additional information on (R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-amine hydrochloride

Introduction to (R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-amine Hydrochloride

(R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-amine hydrochloride, also known by its CAS number 1213210-76-4, is a highly specialized chemical compound with significant applications in the pharmaceutical and biotechnological industries. This compound is a chiral derivative of a pyridine-based amine, characterized by its unique structural features and pharmacological properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis and characterization of this compound, making it a valuable tool in drug discovery and development.

The molecular structure of (R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-amine hydrochloride comprises a pyridine ring substituted with chlorine and fluorine atoms at the 6th and 5th positions, respectively. The amine group attached to the pyridine ring is in the (R) configuration, which is critical for its biological activity. This stereochemistry ensures that the compound interacts selectively with specific biological targets, such as receptors or enzymes, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that (R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-amine hydrochloride exhibits potent inhibitory activity against kinases involved in cancer progression. This finding underscores its potential as an anticancer agent, particularly in targeting aggressive tumor types that are resistant to conventional therapies.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and asymmetric synthesis. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the chlorine and fluorine atoms. The final step involves the introduction of the amine group in the (R) configuration using chiral auxiliary techniques or enzymatic resolution methods. These methods ensure high enantiomeric purity, which is essential for maintaining the compound's biological activity.

In terms of applications, (R)-1-(6-Chloro-5-fluoropyridin-3-yl)ethan-1-ammonium chloride has shown promise in preclinical studies as a lead compound for developing novel therapeutics. Its ability to penetrate cellular membranes and interact with intracellular targets makes it suitable for treating conditions such as neurodegenerative diseases, inflammation, and infectious disorders. Additionally, its hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in drug delivery systems.

Recent advancements in computational chemistry have also contributed to understanding the molecular interactions of this compound. Molecular docking studies reveal that it binds effectively to specific pockets on target proteins, such as G-protein coupled receptors (GPCRs), which are critical for signaling pathways in various physiological processes. This insight has guided further optimization efforts to improve its potency and selectivity.

In conclusion, (R)-1-(6-Chloro-5-fluoropyridin-3-ylium)ethanamine hydrochloride represents a cutting-edge chemical entity with immense potential in drug discovery. Its unique structure, combined with advanced synthetic methodologies and computational tools, positions it as a key player in addressing unmet medical needs. As research continues to unravel its full spectrum of biological activities, this compound is poised to make significant contributions to the field of medicinal chemistry.